1-[(4-methoxynaphthalen-1-yl)sulfonyl]-2-(naphthalen-1-ylmethyl)-4,5-dihydro-1H-imidazole

• Molecular Formula: C25H22N2O3S
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 1-(4-methoxynaphthalen-1-yl)sulfonyl-2-(naphthalen-1-ylmethyl)-4,5-dihydroimidazole
• InChI: InChI=1S/C25H22N2O3S/c1-30-23-13-14-24(22-12-5-4-11-21(22)23)31(28,29)27-16-15-26-25(27)17-19-9-6-8-18-7-2-3-10-20(18)19/h2-14H,15-17H2,1H3
• InChI Key: XOBKSOLABWDBOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCN=C3CC4=CC=CC5=CC=CC=C54

Description

1-[(4-methoxynaphthalen-1-yl)sulfonyl]-2-(naphthalen-1-ylmethyl)-4,5-dihydro-1H-imidazole, also known by its chemical formula C₁₄H₁₄N₄, is a fascinating compound with diverse applications. Let’s explore its synthesis, reactions, and scientific significance.

Preparation Methods

Synthetic Routes:: The synthesis of this compound involves several steps. One common method is the condensation of 1,4-bis(imidazole-1-ylmethyl)benzene with 4-methoxynaphthalene-1-sulfonyl chloride. The reaction proceeds under appropriate conditions to yield the desired product.

Industrial Production:: While industrial-scale production methods may vary, the synthetic route mentioned above can be adapted for large-scale manufacturing. Optimization of reaction conditions, purification, and scalability are crucial considerations.

Chemical Reactions Analysis

Reactivity:: 1-[(4-methoxynaphthalen-1-yl)sulfonyl]-2-(naphthalen-1-ylmethyl)-4,5-dihydro-1H-imidazole undergoes various reactions:

Oxidation: It can be oxidized under suitable conditions.

Reduction: Reduction reactions may lead to different derivatives.

Substitution: Nucleophilic substitution reactions can modify the imidazole ring.

Common Reagents and Conditions::

Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Nucleophiles like amines or alkoxides.

Major Products:: The specific products depend on reaction conditions and substituents. Exploration of these derivatives is an exciting avenue for further research.

Scientific Research Applications

1-[(4-methoxynaphthalen-1-yl)sulfonyl]-2-(naphthalen-1-ylmethyl)-4,5-dihydro-1H-imidazole finds applications in:

Chemistry: As a versatile building block for novel compounds.

Biology: Potential bioactive properties warrant investigation.

Medicine: Drug discovery and development.

Industry: Catalysts, ligands, and materials science.

Mechanism of Action

The compound’s mechanism of action likely involves interactions with specific molecular targets or pathways. Further studies are needed to elucidate these details.